Calcium Chloride (Anhydrous)
Calcium Chloride (Anhydrous)
Calcium dichloride is a calcium salt and an inorganic chloride. It has a role as a fertilizer.
Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999)
Calcium chloride is an ionic compound of calcium and chlorine. It is highly soluble in water and it is deliquescent. It is a salt that is solid at room temperature, and it behaves as a typical ionic halide. It has several common applications such as brine for refrigeration plants, ice and dust control on roads, and in cement. It can be produced directly from limestone, but large amounts are also produced as a by-product of the Solvay process. Because of its hygroscopic nature, it must be kept in tightly-sealed containers.
Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999)
Calcium chloride is an ionic compound of calcium and chlorine. It is highly soluble in water and it is deliquescent. It is a salt that is solid at room temperature, and it behaves as a typical ionic halide. It has several common applications such as brine for refrigeration plants, ice and dust control on roads, and in cement. It can be produced directly from limestone, but large amounts are also produced as a by-product of the Solvay process. Because of its hygroscopic nature, it must be kept in tightly-sealed containers.
Brand Name:
Vulcanchem
CAS No.:
10043-52-4
VCID:
VC0106846
InChI:
InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2
SMILES:
[Cl-].[Cl-].[Ca+2]
Molecular Formula:
CaCl2· nH2O (n = 0,2 or 6)
Molecular Weight:
110.98 g/mol
Calcium Chloride (Anhydrous)
CAS No.: 10043-52-4
Reference Standards
VCID: VC0106846
Molecular Formula: CaCl2· nH2O (n = 0,2 or 6)
Molecular Weight: 110.98 g/mol
| CAS No. | 10043-52-4 |
|---|---|
| Product Name | Calcium Chloride (Anhydrous) |
| Molecular Formula | CaCl2· nH2O (n = 0,2 or 6) |
| Molecular Weight | 110.98 g/mol |
| IUPAC Name | calcium;dichloride |
| Standard InChI | InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2 |
| Standard InChIKey | UXVMQQNJUSDDNG-UHFFFAOYSA-L |
| Impurities | The commercial product is about 94-97% calcium chloride, the chief impurity being Ca(OH)2 /calcium hydroxide/. Includes alkali chlorides (as NaCl) and magnesium chloride |
| SMILES | [Cl-].[Cl-].[Ca+2] |
| Canonical SMILES | [Cl-].[Cl-].[Ca+2] |
| Boiling Point | 1935 °C 1670 °C |
| Colorform | White cubic crystals or powder Cubic crystals, granules or fused masses White .. lumps of flakes |
| Density | 2.15 at 68 °F (USCG, 1999) 2.15 g/cu cm at 25 °C Density (at 25 °C): 2.2 g/cm³ |
| Melting Point | 782 °C 775 °C 772 °C |
| Physical Description | Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999) DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals ODOURLESS HYGROSCOPIC COLOURLESS OR WHITE CRYSTALS. |
| Description | Calcium dichloride is a calcium salt and an inorganic chloride. It has a role as a fertilizer. Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999) Calcium chloride is an ionic compound of calcium and chlorine. It is highly soluble in water and it is deliquescent. It is a salt that is solid at room temperature, and it behaves as a typical ionic halide. It has several common applications such as brine for refrigeration plants, ice and dust control on roads, and in cement. It can be produced directly from limestone, but large amounts are also produced as a by-product of the Solvay process. Because of its hygroscopic nature, it must be kept in tightly-sealed containers. |
| Related CAS | 10035-04-8 (dihydrate) |
| Solubility | 0.745 g/mL (at 20 °C) Soluble in methyl carbonate and acetic aicd Very soluble in ethanol Freely soluble in water with liberation of much heat 81.3 g/100 g water at 25 °C In water, 4.2X10+5 to 5.95X10+5 mg/L at 20 °C Solubility in water, g/100ml at 20 °C: 74.5 (good) |
| Synonyms | Bovikalc; CalPlus; Calcium dichloride; Calcium(2+) chloride; Calcosan; Calmate R; Calol; Calzina oral; Chrysoxel C 4; Daraccel; Dowflake; Intergravin-orales; Kalgan; Liquidow; Peladow; Stopitl; U-Ramin MC |
| PubChem Compound | 24854 |
| Last Modified | Nov 12 2021 |
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